Cas no 52389-15-8 (Epistephamiersine)

• Product Name: Epistephamiersine
• CAS No: 52389-15-8
• MF: C₂₁H₂₇NO₆
• MW: 389.4422
• CID: 837527
• PubChem ID: 618347
• Update Time: 2025-04-28

Epistephamiersine Chemical and Physical Properties

Names and Identifiers

• Epistephamiersine
• (7β,8β,10β)-3,4,7,8-Tetramethoxy-17-methyl-8,10-epoxyhasubanan-6- one
• (1S,10S,11R)-3,4,11,12-Tetramethoxy-17-methyl-18-oxa-17-azapentacyclo[8.4.3.18,11.01,10.02,7]octadec
• (7,8,10)-8,10-Epoxy-3,4,7,8-tetramethoxy-17-methylhasubanan-6-one; 4H,6H-3a,6-Methano-4,10b-propano-1H-[2]benzoxepino[4,5-b]pyrrole, hasubanan-6-one deriv.
• AKOS032962346
• Stephamiersine
• UTTZNWQGZHNUIG-UHFFFAOYSA-N
• (1S,8S,10S,11R,12S)-3,4,11,12-tetramethoxy-17-methyl-18-oxa-17-azapentacyclo[8.4.3.18,11.01,10.02,7]octadeca-2(7),3,5-trien-13-one
• (7S)-8beta,10beta-Epoxy-3,4,7,8-tetramethoxy-17-methylhasubanan-6-one

• Inchi： 1S/C21H27NO6/c1-22-9-8-19-10-13(23)18(26-4)21(27-5)20(19,22)11-15(28-21)12-6-7-14(24-2)17(25-3)16(12)19/h6-7,15,18H,8-11H2,1-5H3/t15?,18?,19-,20-,21-/m0/s1
• InChI Key： UTTZNWQGZHNUIG-XWRUTKGUSA-N
• SMILES： O1C2([H])C3C([H])=C([H])C(=C(C=3[C@]34C([H])([H])C(C([H])([C@]1([C@@]3(C2([H])[H])N(C([H])([H])[H])C([H])([H])C4([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 389.18400
• Monoisotopic Mass: 389.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5
• XLogP3: 0.8

Experimental Properties

• Color/Form: Powder
• PSA: 66.46000
• LogP: 1.75930

Epistephamiersine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better